2-(Thiophen-2-YL)nicotinic acid

• IUPAC Name: 2-thiophen-2-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H7NO2S/c12-10(13)7-3-1-5-11-9(7)8-4-2-6-14-8/h1-6H,(H,12,13)
• InChI Key: NEDQFAWTSUPIEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=CS2)C(=O)O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID10406256
• Molecular Weight: 205.23 g/mol
• CAS No.: 893723-52-9

Description

Synthesis Analysis

Based on the modification of natural products and the active substructure splicing method, a series of new N - (thiophen-2-yl) nicotinamide derivatives were designed and synthesized by splicing the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene.

Scientific Research Applications

Fungicidal Activity

A study on N-(thiophen-2-yl) nicotinamide derivatives, which involved splicing nicotinic acid with thiophene, demonstrated significant fungicidal activities against cucumber downy mildew. Compounds synthesized in this study exhibited higher efficacy than commercial fungicides, highlighting their potential as lead compounds for further optimization and development as fungicides (Wu et al., 2022).

Vasorelaxation and Antioxidant Properties

Research on thionicotinic acid derivatives revealed their vasorelaxant and antioxidative activities. These compounds showed potential in mediating endothelium-induced nitric oxide and prostacyclin, suggesting their utility in developing therapeutics for vascular diseases (Prachayasittikul et al., 2010).

Photovoltaic Performance

In the realm of materials science, derivatives of 2-(thiophen-2-yl)nicotinic acid have been explored for their application in dye-sensitized solar cells (DSSCs). Novel coumarin sensitizers incorporating 2-(thiophen-2-yl)thiazole as a π-bridge demonstrated enhanced light-harvesting capabilities and photovoltaic performance, indicating their potential for improving DSSC efficiency (Han et al., 2015).

Atherosclerosis Treatment

Nicotinic acid and its derivatives have been studied for their lipid-lowering effects and potential to treat atherosclerosis. A study found that nicotinic acid inhibited the progression of atherosclerosis in mice through its receptor GPR109A expressed by immune cells, independent of its lipid-modifying effects. This suggests a novel mechanism of action for nicotinic acid in atherosclerosis treatment (Lukasova et al., 2011).

Antibacterial and Antifungal Activities

Compounds combining thiophene and benzimidazole or 1,2,4-triazole moieties, derived from thiophene, have been synthesized and evaluated for their antibacterial and antifungal activities. These studies highlight the potential of thiophene-containing compounds as antimicrobial agents, offering a promising route for the development of new antibacterial and antifungal therapies (Mabkhot et al., 2017).

Future Directions

Based on the modification of natural products and the active substructure splicing method, N - (thiophen-2-yl) nicotinamide derivatives are significant lead compounds that can be used for further structural optimization. Compound 4f is also a promising fungicide candidate against cucumber downy mildew (CDM) that can be used for further development.

Mechanism of Action

Target of Action

The primary target of 2-(Thiophen-2-YL)nicotinic acid is certain types of fungal phytopathogens, including oomycetes, ascomycetes, basidiomycetes, and deuteromycetes . These organisms pose a significant threat to human health, food safety, and agriculture .

Mode of Action

It has been synthesized by splicing the nitrogen-containing heterocycle natural molecule nicotinic acid and the sulfur-containing heterocycle thiophene . This suggests that the compound may interact with its targets through these functional groups.

Biochemical Pathways

Given its fungicidal activity, it likely interferes with essential biological processes in the target organisms, leading to their death .

Result of Action

The compound has demonstrated excellent fungicidal activities against cucumber downy mildew (CDM, Pseudoperonospora cubensis) in a greenhouse . Specifically, certain derivatives of the compound exhibited higher fungicidal activities than both diflumetorim and flumorph .

Action Environment

The environment can significantly influence the action, efficacy, and stability of this compound. For instance, the compound’s fungicidal activity was tested in a greenhouse, which provides a controlled environment . .

Biochemical Analysis

Biochemical Properties

2-(Thiophen-2-YL)nicotinic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with nicotinic acetylcholine receptors, which are crucial for neurotransmission . Additionally, the compound’s thiophene ring can engage in π-π interactions with aromatic amino acids in proteins, potentially affecting protein conformation and function .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been shown to modulate the activity of nicotinic acetylcholine receptors, impacting neurotransmitter release and signal transduction . Furthermore, its interaction with cellular proteins can lead to changes in gene expression, affecting various cellular functions .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, the compound’s interaction with nicotinic acetylcholine receptors can lead to receptor activation or inhibition, depending on the context . Additionally, it may influence enzyme activity by binding to active sites or allosteric sites, thereby modulating biochemical pathways .

Temporal Effects in Laboratory Settings

The stability and effects of this compound over time have been studied in laboratory settings. The compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under harsh conditions. Long-term studies have shown that the compound can have sustained effects on cellular function, with potential implications for chronic treatments .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At lower doses, the compound may exhibit therapeutic effects, such as modulating neurotransmitter release and improving cognitive function . At higher doses, it may cause adverse effects, including toxicity and disruption of normal cellular processes . It is crucial to determine the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. The compound may undergo oxidation, reduction, or conjugation reactions, leading to the formation of metabolites that are excreted from the body . These metabolic pathways are essential for understanding the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . Understanding these processes is crucial for optimizing the compound’s therapeutic efficacy and minimizing off-target effects.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can influence its activity and function. The compound may be directed to particular cellular compartments, such as the mitochondria or endoplasmic reticulum, through targeting signals or post-translational modifications . These localization patterns are essential for understanding the compound’s mechanism of action and potential therapeutic applications.